Cas no 20948-06-5 (1,3-Propanediamine, N-(2-pyridinylmethyl)-)

1,3-Propanediamine, N-(2-pyridinylmethyl)- structure
20948-06-5 structure
Product name:1,3-Propanediamine, N-(2-pyridinylmethyl)-
CAS No:20948-06-5
MF:C9H15N3
MW:165.235501527786
CID:1396926
PubChem ID:20192839

1,3-Propanediamine, N-(2-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine, N-(2-pyridinylmethyl)-
    • N'-(pyridin-2-ylmethyl)propane-1,3-diamine
    • 1,3-Propanediamine, N1-(2-pyridinylmethyl)-
    • SCHEMBL7166818
    • DTXSID10603384
    • N-(2-pyridylmethyl)trimethylenediamine
    • n-(2-pyridylmethyl)propane-1,3-diamine
    • N1-(pyridin-2-ylmethyl)propane-1,3-diamine
    • (3-aminopropyl)[(pyridin-2-yl)methyl]amine
    • 20948-06-5
    • 3-AMino-propyl-(pyridyl-(2)-Methyl)-aMin
    • N~1~-[(Pyridin-2-yl)methyl]propane-1,3-diamine
    • pyridine, 2-(aminopropylaminomethyl)-
    • Inchi: InChI=1S/C9H15N3/c10-5-3-6-11-8-9-4-1-2-7-12-9/h1-2,4,7,11H,3,5-6,8,10H2
    • InChI Key: YLAKXGRIFZNJJM-UHFFFAOYSA-N
    • SMILES: C1=CC=NC(=C1)CNCCCN

Computed Properties

  • Exact Mass: 165.12675
  • Monoisotopic Mass: 165.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.9Ų
  • XLogP3: -0.3

Experimental Properties

  • PSA: 50.94

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